atpenin B
atpenin B
Brand Name:
Vulcanchem
CAS No.:
119509-26-1
VCID:
VC0044188
InChI:
InChI=1S/C15H23NO5/c1-6-8(2)7-9(3)11(17)10-12(18)13(20-4)15(21-5)16-14(10)19/h8-9H,6-7H2,1-5H3,(H2,16,18,19)/t8-,9+/m1/s1
SMILES:
CCC(C)CC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O
Molecular Formula:
C15H23NO5
Molecular Weight:
297.35 g/mol
atpenin B
CAS No.: 119509-26-1
Main Products
VCID: VC0044188
Molecular Formula: C15H23NO5
Molecular Weight: 297.35 g/mol
| CAS No. | 119509-26-1 |
|---|---|
| Product Name | atpenin B |
| Molecular Formula | C15H23NO5 |
| Molecular Weight | 297.35 g/mol |
| IUPAC Name | 3-[(2S,4R)-2,4-dimethylhexanoyl]-2-hydroxy-5,6-dimethoxy-1H-pyridin-4-one |
| Standard InChI | InChI=1S/C15H23NO5/c1-6-8(2)7-9(3)11(17)10-12(18)13(20-4)15(21-5)16-14(10)19/h8-9H,6-7H2,1-5H3,(H2,16,18,19)/t8-,9+/m1/s1 |
| Standard InChIKey | UQWHXKHYKUVKKD-BDAKNGLRSA-N |
| Isomeric SMILES | CC[C@@H](C)C[C@H](C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O |
| SMILES | CCC(C)CC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O |
| Canonical SMILES | CCC(C)CC(C)C(=O)C1=C(NC(=C(C1=O)OC)OC)O |
| PubChem Compound | 197275 |
| Last Modified | Nov 09 2021 |
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